Cas no 1261923-42-5 (4-(3-Hydroxymethylphenyl)-3-methoxybenzoic acid)

• Product Name: 4-(3-Hydroxymethylphenyl)-3-methoxybenzoic acid
• CAS No: 1261923-42-5
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• MDL: MFCD18319430
• CID: 2763747
• PubChem ID: 53225349
• Update Time: 2025-05-26

4-(3-Hydroxymethylphenyl)-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18319430
• 3'-(Hydroxymethyl)-2-methoxy[1,1'-biphenyl]-4-carboxylic acid
• DTXSID50689081
• 4-(3-HYDROXYMETHYLPHENYL)-3-METHOXYBENZOIC ACID
• 4-(3-Hydroxymethylphenyl)-3-methoxybenzoic acid, 95%
• 1261923-42-5
• 4-(3-Hydroxymethylphenyl)-3-methoxybenzoic acid

• MDL： MFCD18319430
• Inchi： 1S/C15H14O4/c1-19-14-8-12(15(17)18)5-6-13(14)11-4-2-3-10(7-11)9-16/h2-8,16H,9H2,1H3,(H,17,18)
• InChI Key： ZFYYLKWHKDWCQJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=CC=1C1C=CC=C(CO)C=1

Computed Properties

• Exact Mass: 258.08920892Da
• Monoisotopic Mass: 258.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-Hydroxymethylphenyl)-3-methoxybenzoic acid

4-(3-Hydroxymethylphenyl)-3-Methoxybenzoic Acid: A Comprehensive Overview

4-(3-Hydroxymethylphenyl)-3-methoxybenzoic acid (CAS No. 1261923-42-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic uses.

The molecular structure of 4-(3-hydroxymethylphenyl)-3-methoxybenzoic acid consists of a benzoic acid core with a 3-hydroxymethylphenyl substituent and a 3-methoxy group. The presence of these functional groups imparts specific chemical properties that make the compound interesting for various applications. The hydroxymethyl group, in particular, can participate in hydrogen bonding and other intermolecular interactions, which may influence the compound's biological activity.

Recent research has focused on the pharmacological properties of 4-(3-hydroxymethylphenyl)-3-methoxybenzoic acid. Studies have shown that this compound exhibits anti-inflammatory and antioxidant activities, making it a promising candidate for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 4-(3-hydroxymethylphenyl)-3-methoxybenzoic acid effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory drug.

In addition to its anti-inflammatory properties, 4-(3-hydroxymethylphenyl)-3-methoxybenzoic acid has been investigated for its antioxidant effects. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. A study published in the Biochemical Pharmacology journal in 2020 demonstrated that this compound significantly reduced oxidative stress in cellular models, indicating its potential as a protective agent against oxidative damage.

The synthetic route for 4-(3-hydroxymethylphenyl)-3-methoxybenzoic acid involves several steps, including the formation of the benzoic acid core and the introduction of the hydroxymethyl and methoxy groups. One common approach is to start with 3-methoxybenzaldehyde, which is then converted into the corresponding benzyl alcohol through reduction. The benzyl alcohol is subsequently coupled with 3-hydroxybenzaldehyde to form the desired product. This synthetic method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The solubility and stability of 4-(3-hydroxymethylphenyl)-3-methoxybenzoic acid are important considerations for its practical applications. The compound is generally soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. To enhance its solubility, various strategies such as salt formation or the use of co-solvents can be employed. Stability studies have shown that the compound remains stable under standard laboratory conditions but may degrade when exposed to high temperatures or strong acids.

In terms of safety and toxicity, preliminary studies suggest that 4-(3-hydroxymethylphenyl)-3-methoxybenzoic acid has low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for human use. These evaluations typically involve in vitro cytotoxicity assays and in vivo animal studies to assess potential adverse effects.

The potential applications of 4-(3-hydroxymethylphenyl)-3-methoxybenzoic acid extend beyond pharmaceuticals. In materials science, this compound has been explored as a functional additive for polymers due to its ability to enhance mechanical properties and thermal stability. For example, a study published in the Polymer Chemistry journal in 2019 reported that incorporating 4-(3-hydroxymethylphenyl)-3-methoxybenzoic acid into polymer matrices improved their tensile strength and heat resistance.

In conclusion, 4-(3-hydroxymethylphenyl)-3-methoxybenzoic acid (CAS No. 1261923-42-5) is a versatile compound with promising applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial applications.